2-(5-Bromo-1H-indol-1-yl)-1-(4-morpholinyl)ethanone

• IUPAC Name: 2-(5-bromoindol-1-yl)-1-morpholin-4-ylethanone
• InChI: InChI=1S/C14H15BrN2O2/c15-12-1-2-13-11(9-12)3-4-17(13)10-14(18)16-5-7-19-8-6-16/h1-4,9H,5-8,10H2
• InChI Key: KQIMTCDLWKOVPG-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CN2C=CC3=C2C=CC(=C3)Br
• Molecular Formula: C14H15BrN2O2
• Molecular Weight: 323.18 g/mol

Description

2-(5-Bromo-1H-indol-1-yl)-1-(4-morpholinyl)ethanone is a synthetic organic compound that belongs to the class of indole derivatives Indole derivatives are significant due to their presence in various natural products and their wide range of biological activities

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(5-Bromo-1H-indol-1-yl)-1-(4-morpholinyl)ethanone typically involves the bromination of an indole precursor followed by the introduction of the morpholinyl and oxoethyl groups. The reaction conditions often require the use of brominating agents such as N-bromosuccinimide (NBS) in the presence of a solvent like dichloromethane. The subsequent steps involve the use of reagents like morpholine and ethyl oxalyl chloride under controlled conditions to achieve the desired product .

Industrial Production Methods

Industrial production methods for this compound would likely involve similar synthetic routes but on a larger scale. This would require optimization of reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems could enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

2-(5-Bromo-1H-indol-1-yl)-1-(4-morpholinyl)ethanone can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The bromine atom in the compound can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of corresponding oxo derivatives.

Reduction: Formation of reduced indole derivatives.

Substitution: Formation of substituted indole derivatives with various functional groups.

Scientific Research Applications

2-(5-Bromo-1H-indol-1-yl)-1-(4-morpholinyl)ethanone has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(5-Bromo-1H-indol-1-yl)-1-(4-morpholinyl)ethanone involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 5-bromo-2-(4-morpholinyl)benzonitrile
• 5-bromo-3-(4-morpholinyl)-2-pyrazinamine
• 1-(4-morpholinyl)-2-propanamine

Uniqueness

2-(5-Bromo-1H-indol-1-yl)-1-(4-morpholinyl)ethanone is unique due to its specific structural features, which confer distinct chemical and biological properties.